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Compound Focus: Succinonitrile-d4

CAS No.: 23923-29-7

Cat. No.: S1938142

Get Quote

Succinonitrile-d4 (CAS 23923-29-7) is a deuterium-labeled analog of succinonitrile, where the four

hydrogen atoms are replaced with deuterium. This isotopic substitution makes it valuable for spectroscopic

studies and tracing molecular interactions in research [1] [2].

Property Description

CAS Number 23923-29-7 [1] [2]

Linear Molecular Formula NCCD₂CD₂CN [1]

Average Molecular Weight 84.11 g/mol [1]

Melting Point 49-56 °C [2]

Physical Form Crystalline solid [2]

Primary Use Research & Development [2]

Key Research Application: Solid-State Electrolytes

The most prominent and well-documented research application for succinonitrile (SN) is in the development

of solid-state lithium metal batteries (LMBs). While most studies use the standard compound,
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Succinonitrile-d4 would be employed in similar contexts where isotopic labeling is required to gain deeper

mechanistic insights [3] [4] [5].

Succinonitrile functions as a key component in solid polymer electrolytes (SPEs) or plastic crystal

electrolytes due to its high ability to dissolve lithium salts and conduct Li+ ions through its molecular

isomerism [3] [5]. The experimental focus is on stabilizing the interface between the succinonitrile-based

electrolyte and the lithium metal anode to prevent corrosion from its cyanide groups and to suppress the

growth of lithium dendrites [3].

The diagram below illustrates a key experimental strategy to address the challenge of interface stability in

these batteries.
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Key Challenge

Free CN groups in SN 
 corrode Li anode

Conformation Inversion Strategy

Introduce PAMPSLi polymer brushes
(containing -SO₃Li groups)

Interacts with both CN groups
of a single SN molecule Inverts SN conformation

Prevents direct contact
between CN and Li anode

Regulates Li⁺ transport
for uniform deposition

Stable Interface
Long-life Solid-State Battery

Click to download full resolution via product page

Experimental Performance in Battery Cells

Research demonstrates that stabilizing the SN/Li anode interface leads to significant performance

improvements in solid-state batteries. The table below summarizes key electrochemical data from recent

studies.
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Electrolyte System / Cell
Configuration

Key Electrochemical Properties &
Performance

Citation

| SN-based electrolyte with conformation inversion strategy (using PAMPSLi brushes) in Li|LiFePO₄

battery. | Discharge capacity: 115.0 mAh g⁻¹ after 1,500 cycles at 3C. Excellent long-term cycling

stability. | [3] | | Composite Solid Electrolyte (pSCN/LLZTO) via SN polymerization on garnet surface.

Li|LNMO battery. | Capacity retention: 88.59% over 200 cycles at 1C. Li⁺ transference number: 0.89.

Ionic conductivity: 3.54 × 10⁻⁵ S cm⁻¹ at 30°C. | [4] | | Mixed organic/ionic liquid electrolyte (MOILE)

with 5 wt% SN additive. | Ionic conductivity: Increased from ~14 to ~26 mS·cm⁻¹ at room temperature.

Capacity retention: LiCoO₂ cathode with SN showed only 14% capacity loss vs. 39% without SN at 50th

cycle. | [5] |

Procurement Information

Succinonitrile-d4 is a specialty chemical offered by various suppliers for research purposes. One supplier

lists a 5 mg sample with a purity of 95.00% at a price of $497.95 [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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